3-fluoro-4-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
The compound 3-fluoro-4-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzamide is involved in complex synthetic pathways for producing pharmacologically active molecules. For instance, it plays a crucial role in the synthesis of Gefitinib, where various compounds including morpholino groups and fluoro-benzamide structures undergo reactions like transfer hydrogenation and Dimroth rearrangement to yield the final product with an overall yield of about 66% (Bo Jin et al., 2005). Such synthetic routes highlight the importance of fluoro-benzamide derivatives in medicinal chemistry, providing insights into the manipulation of molecular structures for desired biological activity.
Biological and Pharmacological Activities
Compounds structurally related to this compound have been explored for their biological and pharmacological properties. For example, benzamide analogues have been synthesized and evaluated as ligands for imaging the sigma-2 receptor status of solid tumors using positron emission tomography (PET), indicating the potential use of such compounds in cancer diagnostics (Z. Tu et al., 2007). Furthermore, the development of novel benzamides as selective and potent gastrokinetic agents showcases the versatility of benzamide derivatives in therapeutic applications, including the treatment of gastrointestinal motility disorders (S. Kato et al., 1991).
Advanced Material Applications
The compound and its related structures have potential applications beyond pharmaceuticals, including in materials science. For example, the synthesis of electrochromic and electrofluorescent dual-switching polyamides containing bis(diphenylamino)-fluorene moieties demonstrates the application of fluoro-benzamide derivatives in developing materials with advanced optical properties (Ningwei Sun et al., 2016).
Properties
IUPAC Name |
3-fluoro-4-methoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O4/c1-26-18-7-4-15(13-17(18)21)20(25)22-16-5-2-14(3-6-16)12-19(24)23-8-10-27-11-9-23/h2-7,13H,8-12H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFPBQOIBNNLDKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.